Cas no 89612-30-6 (1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-propyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-propyl-
• CAS No: 89612-30-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 594779
• PubChem ID: 13237472
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(2-methoxy-4,6-dimethylphenyl)-5-propyl-
• 3-(2-methoxy-4,6-dimethylphenyl)-5-propyl-1,2,4-oxadiazole
• DTXSID70530980
• 89612-30-6

• Inchi： 1S/C14H18N2O2/c1-5-6-12-15-14(16-18-12)13-10(3)7-9(2)8-11(13)17-4/h7-8H,5-6H2,1-4H3
• InChI Key： CEDVWXJHNGHSQK-UHFFFAOYSA-N
• SMILES： O1C(CCC)=NC(C2C(=CC(C)=CC=2C)OC)=N1

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.2Ų